Cas no 661455-99-8 (L-Glutamic acid,L-isoleucyl-L-arginyl-L-alanyl-L-leucyl-L-seryl-L-lysyl-L-valyl-L-leucyl-)

• Product Name: L-Glutamic acid,L-isoleucyl-L-arginyl-L-alanyl-L-leucyl-L-seryl-L-lysyl-L-valyl-L-leucyl-
• CAS No: 661455-99-8
• MF: C₄₆H₈₅N₁₃O₁₃
• MW: 1028.24641108513
• CID: 1710231
• Update Time: 2024-08-31

L-Glutamic acid,L-isoleucyl-L-arginyl-L-alanyl-L-leucyl-L-seryl-L-lysyl-L-valyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,L-isoleucyl-L-arginyl-L-alanyl-L-leucyl-L-seryl-L-lysyl-L-valyl-L-leucyl-
• L-Glutamic acid, L-isoleucyl-L-arginyl-L-alanyl-L-leucyl-L-seryl-L-lysyl-L-valyl-L-leucyl-

• Inchi： 1S/C46H85N13O13/c1-10-26(8)35(48)43(69)54-29(15-13-19-51-46(49)50)38(64)52-27(9)37(63)56-31(20-23(2)3)41(67)58-33(22-60)42(68)53-28(14-11-12-18-47)39(65)59-36(25(6)7)44(70)57-32(21-24(4)5)40(66)55-30(45(71)72)16-17-34(61)62/h23-33,35-36,60H,10-22,47-48H2,1-9H3,(H,52,64)(H,53,68)(H,54,69)(H,55,66)(H,56,63)(H,57,70)(H,58,67)(H,59,65)(H,61,62)(H,71,72)(H4,49,50,51)/t26-,27-,28-,29-,30-,31-,32-,33-,35-,36-/m0/s1
• InChI Key： MXVOPGCRQWTNOM-YVGWIYFASA-N
• SMILES： C(O)(=O)[C@H](CCC(O)=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 1027.63955

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• PSA: 441.57
• pka: 3.20±0.10(Predicted)